4-(2,4-Dimethoxyphenyl)benzaldehyde

• CAS No.: 728919-17-3
• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 4-(2,4-dimethoxyphenyl)benzaldehyde
• InChI: InChI=1S/C15H14O3/c1-17-13-7-8-14(15(9-13)18-2)12-5-3-11(10-16)4-6-12/h3-10H,1-2H3
• InChI Key: BAATVOBGWPDKKJ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C2=CC=C(C=C2)C=O)OC

Description

4-(2,4-Dimethoxyphenyl)benzaldehyde is a benzaldehyde derivative featuring a phenyl ring substituted with two methoxy (-OCH₃) groups at the 2- and 4-positions, attached to the para position of the benzaldehyde core. This structure confers unique electronic and steric properties due to the electron-donating nature of methoxy groups, which enhance resonance stabilization and influence reactivity in electrophilic substitution or condensation reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-(2,4-Dimethoxyphenyl)benzaldehyde with key analogues, focusing on substituent effects, synthetic utility, and applications.

4-(3,4-Dimethoxyphenyl)benzaldehyde

• Structure : Methoxy groups at the 3- and 4-positions on the phenyl ring.
• For example, Rodríguez et al.
• Applications: Primarily in bioactive quinoline synthesis, leveraging electron-rich aryl groups to modulate drug-like properties.

4-Hydroxybenzaldehyde

• Structure : A hydroxyl (-OH) group at the para position instead of methoxy.
• Key Differences: The hydroxyl group enables hydrogen bonding, enhancing solubility in polar solvents. However, it reduces electron-donating capacity compared to methoxy, making the aldehyde less reactive in nucleophilic additions.
• Applications : Used as a precursor in natural product isolation (e.g., in Pilea cavaleriei extracts) and as a building block for Schiff base ligands .

4-Methylbenzaldehyde

• Structure : A methyl (-CH₃) group at the para position.
• Key Differences : The methyl group is weakly electron-donating via hyperconjugation, resulting in lower resonance stabilization than methoxy-substituted derivatives. This compound has been employed in material science, such as modifying coal pitch to improve carbonization properties .
• Applications : Industrial applications in polymer and carbon material synthesis.

4-[4′-(N,N-Diethylamino)styryl]benzaldehyde

• Structure: A conjugated styryl group with a terminal diethylamino (-NEt₂) substituent.
• Key Differences : The extended π-system and push-pull electronic structure enable solvatochromic behavior, making it suitable for dye-doped composite glasses. Li et al. demonstrated its utility in PMMA/SiO₂ matrices for optical materials .
• Applications : Optoelectronic devices and sensors.

4-(2-Methoxyphenyl)benzaldehyde

• Structure : A single methoxy group at the 2-position on the phenyl ring.
• This compound is a key intermediate in isoxazole and biphenyl derivatives .

Comparative Data Table

Compound	Substituents	Electronic Effects	Key Applications	Reference
4-(2,4-Dimethoxyphenyl)benzaldehyde	2,4-OCH₃ on phenyl	Strong electron-donating	Pharmaceutical intermediates	Inferred
4-(3,4-Dimethoxyphenyl)benzaldehyde	3,4-OCH₃ on phenyl	Moderate steric hindrance	Antibacterial quinolines
4-Hydroxybenzaldehyde	4-OH	Hydrogen bonding, moderate	Antioxidants, natural products
4-Methylbenzaldehyde	4-CH₃	Weak electron-donating	Carbon material precursors
4-[4′-(N,N-Diethylamino)styryl]benzaldehyde	Styryl-NEt₂	Push-pull conjugation	Optical materials